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Compound of Interest

Compound Name: Forskolin J

Cat. No.: B015228 Get Quote

Essential Safety and Handling Guide for
Forskolin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Forskolin. The following procedures for personal

protective equipment, operational handling, and disposal are based on available safety data

sheets for Forskolin. It is imperative to consult the specific Safety Data Sheet (SDS) for the

exact product in use and to conduct a thorough risk assessment before beginning any work.

Personal Protective Equipment (PPE)
When handling Forskolin, which is classified as harmful in contact with skin, a comprehensive

approach to personal protection is essential to minimize exposure and ensure laboratory safety.

[1][2][3] The following table summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin

Protective gloves (e.g., nitrile

rubber) and a lab coat or other

protective clothing to prevent

skin exposure.

Ensure gloves are impervious

to the chemical and of an

appropriate thickness. Change

gloves immediately if

contaminated.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Recommended if exposure

limits are exceeded, if irritation

or other symptoms are

experienced, or when handling

large quantities or generating

dust.[1]

Quantitative Safety and Physical Data
The following tables provide key quantitative data for Forskolin, extracted from safety data

sheets. This information is critical for risk assessment and safe handling.

Toxicological Data

Test Value Species

Acute Dermal Toxicity

(ATEmix)
1,100.00 mg/kg Calculated

Acute Oral Toxicity (ATEmix) 2,550.00 mg/kg Calculated

Oral LD50 3,100 mg/kg Mouse[3]

Oral LD50 2,550 mg/kg Rat[3]

Intraperitoneal LD50 92 mg/kg Rat[3]
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Physical and Chemical Properties

Property Value

Appearance Off-white to crystalline solid[1][4]

Odor Odorless[1]

Molecular Weight 410.5 g/mol [5]

Melting Point 228 - 232 °C / 442.4 - 449.6 °F[1]

Solubility

Soluble in ethanol, DMSO, and

dimethylformamide (DMF).[4] Sparingly soluble

in aqueous buffers.[4]

Operational and Disposal Plans
Safe Handling Procedures:

Preparation: Work in a well-ventilated area, such as a chemical fume hood, especially when

handling the solid form to avoid dust generation.[1][6] Ensure that eyewash stations and

safety showers are readily accessible.[1]

Personal Hygiene: Do not eat, drink, or smoke in the handling area. Always wash hands

thoroughly with soap and water after handling.

Handling: Avoid all unnecessary personal contact.[6] Prevent the formation of dust.[1] Do not

get the substance in eyes, on skin, or on clothing.[1][4]

Storage: Keep containers securely sealed when not in use.[6] Store in a cool, dry, and well-

ventilated place, away from incompatible materials such as strong oxidizing agents.[1] For

long-term stability, store at -20°C.[4]

Spill Management:

Minor Spills: For small spills of the solid material, carefully sweep or vacuum up the material,

avoiding dust generation, and place it in a sealed, labeled container for disposal. Do not use

air hoses for cleaning.
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Major Spills: In the event of a large spill, evacuate the area and alert the appropriate

emergency response team. Control personal contact by wearing the appropriate PPE.

Prevent the spill from entering drains or waterways.

Disposal Plan:

Dispose of Forskolin and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.[1] The material should be disposed of in an

approved waste disposal plant.[2] Do not allow the product to enter drains.[2]

Experimental Protocols
While specific experimental protocols for "Forskolin J" are not available, the following general

laboratory procedure for preparing a stock solution of Forskolin is based on product information

sheets:

Protocol: Preparation of a Forskolin Stock Solution

Objective: To prepare a concentrated stock solution of Forskolin for use in experiments.

Materials:

Forskolin (crystalline solid)[4]

Solvent of choice (e.g., DMSO, ethanol, or DMF)[4]

Inert gas (e.g., nitrogen or argon)

Appropriate laboratory glassware (e.g., volumetric flask)

Personal Protective Equipment (as outlined above)

Procedure:

1. Weigh the desired amount of Forskolin solid in a chemical fume hood.

2. Transfer the weighed Forskolin to a volumetric flask.
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3. Add the chosen solvent to the flask. The solubility is approximately 15 mg/ml in ethanol

and 30 mg/ml in DMSO and DMF.[4]

4. Purge the headspace of the flask with an inert gas before sealing.[4]

5. Gently agitate the solution until the solid is completely dissolved.

6. For aqueous solutions, first dissolve Forskolin in DMSO and then dilute with the aqueous

buffer.[4] Note that the solubility in a 1:10 DMSO:PBS solution is approximately 0.1 mg/ml.

[4] Aqueous solutions are not recommended for storage for more than one day.[4]

7. Store the stock solution at -20°C for long-term stability (up to several years as a crystalline

solid).[4]

Visualized Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

Forskolin in a laboratory setting.
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Caption: Workflow for the safe handling of Forskolin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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